Cas no 941983-40-0 (N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide)

• Product Name: N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide
• CAS No: 941983-40-0
• MF: C₂₂H₂₂N₆O₃
• MW: 418.448483943939
• CID: 5502671
• Update Time: 2025-11-02

N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]-4-nitrobenzamide
• N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide

• Inchi： 1S/C22H22N6O3/c1-26-12-14-27(15-13-26)21-11-10-20(24-25-21)16-2-6-18(7-3-16)23-22(29)17-4-8-19(9-5-17)28(30)31/h2-11H,12-15H2,1H3,(H,23,29)
• InChI Key： IZOSLKNOOFMTMF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCN(C)CC3)C=C2)C=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide

Comprehensive Overview of N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide (CAS No. 941983-40-0)

The compound N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide (CAS No. 941983-40-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyridazine core and a 4-nitrobenzamide moiety, this molecule is often explored for its potential in drug discovery and therapeutic applications. Researchers are particularly interested in its role as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

One of the key structural highlights of N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide is the presence of a 4-methylpiperazine group, which enhances its solubility and bioavailability. This feature is critical in modern drug design, where improving pharmacokinetic properties is a major focus. The nitrobenzamide segment further contributes to its reactivity, making it a candidate for probing enzyme interactions or designing novel bioactive compounds. Such characteristics make CAS No. 941983-40-0 a subject of interest in high-throughput screening and computational chemistry studies.

In the context of current research trends, N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide is often discussed alongside topics like AI-driven drug discovery and fragment-based drug design. These methodologies leverage machine learning and molecular docking simulations to identify potential applications for complex molecules like this one. Given the rising demand for innovative treatments in oncology and neurology, researchers are keen to explore whether this compound could serve as a scaffold for developing next-generation therapeutics.

The synthesis and characterization of N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide involve multi-step organic reactions, often starting from commercially available pyridazine derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring reproducibility in research, a growing concern in the scientific community amid the reproducibility crisis debate.

From a commercial perspective, the demand for CAS No. 941983-40-0 is driven by academic institutions, pharmaceutical companies, and contract research organizations (CROs). Its niche applications in medicinal chemistry and biochemical assays make it a valuable reagent for specialized projects. Suppliers often highlight its availability in various quantities, catering to both small-scale research and larger industrial needs. This aligns with the broader shift toward custom synthesis and on-demand chemical manufacturing, which are gaining traction in the chemical industry.

Safety and handling of N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide follow standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, researchers are advised to consult safety data sheets (SDS) for specific guidelines. This precautionary approach reflects the increasing emphasis on lab safety culture and sustainable chemistry practices in modern research environments.

Looking ahead, the potential applications of CAS No. 941983-40-0 may expand as new studies uncover its interactions with biological targets. The integration of cheminformatics tools and big data analytics in drug discovery could further accelerate its exploration. For instance, researchers might investigate its suitability as a lead compound for diseases with unmet medical needs, such as rare genetic disorders or resistant infections. Such endeavors would align with global health priorities and the push for open science collaborations.

In summary, N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide (CAS No. 941983-40-0) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic relevance make it a compelling subject for ongoing and future research. As the scientific community continues to embrace interdisciplinary approaches, compounds like this will likely play a pivotal role in advancing our understanding of disease mechanisms and treatment strategies.